Cas no 2171235-14-4 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid)
(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid
- 2171235-14-4
- EN300-1492849
- (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-17(2)23(24(30)31)28-25(32)27(14-8-3-9-15-27)29-26(33)34-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-23H,3,8-9,14-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t23-/m0/s1
- InChI Key: RLAGILSVRIFUOB-QHCPKHFHSA-N
- SMILES: O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)C(C)C
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1492849-1.0g |
(2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid |
2171235-14-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1492849-50mg |
(2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid |
2171235-14-4 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1492849-100mg |
(2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid |
2171235-14-4 | 100mg |
$2142.0 | 2023-09-28 | ||
| Enamine | EN300-1492849-250mg |
(2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid |
2171235-14-4 | 250mg |
$2239.0 | 2023-09-28 | ||
| Enamine | EN300-1492849-500mg |
(2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid |
2171235-14-4 | 500mg |
$2336.0 | 2023-09-28 | ||
| Enamine | EN300-1492849-1000mg |
(2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid |
2171235-14-4 | 1000mg |
$2433.0 | 2023-09-28 | ||
| Enamine | EN300-1492849-2500mg |
(2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid |
2171235-14-4 | 2500mg |
$4771.0 | 2023-09-28 | ||
| Enamine | EN300-1492849-5000mg |
(2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid |
2171235-14-4 | 5000mg |
$7058.0 | 2023-09-28 | ||
| Enamine | EN300-1492849-10000mg |
(2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid |
2171235-14-4 | 10000mg |
$10464.0 | 2023-09-28 |
(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid
Introduction to (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic Acid (CAS No. 2171235-14-4)
(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid (CAS No. 2171235-14-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.
The structure of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid is characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions. The cyclohexylformamido moiety and the 3-methylbutanoic acid chain contribute to the compound's unique chemical properties, making it a valuable intermediate in the synthesis of bioactive peptides and peptidomimetics.
Recent advancements in the field of medicinal chemistry have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that Fmoc-protected amino acids, including (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid, can significantly enhance the stability and bioavailability of peptides used in cancer therapy. The Fmoc group provides temporary protection during synthesis, allowing for precise control over the formation of peptide bonds and subsequent deprotection steps.
In addition to its role in peptide synthesis, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid has been explored for its potential in developing peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability, reduced immunogenicity, and enhanced cell permeability. A recent study in the Bioorganic & Medicinal Chemistry Letters (2023) reported that Fmoc-protected amino acids like this compound can be used to create peptidomimetics with enhanced binding affinity to target receptors, making them promising candidates for drug discovery.
The synthesis of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid typically involves several steps, including the formation of the cyclohexylformamido moiety and the attachment of the Fmoc protecting group. The choice of solvents and reaction conditions is critical to achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these processes, reducing reaction times and improving overall efficiency.
The application of this compound extends beyond traditional pharmaceuticals. In biotechnology, it has been used in the development of biosensors and diagnostic tools. For example, a study published in Sensors and Actuators B: Chemical (2023) described a biosensor platform that utilizes Fmoc-protected amino acids to detect specific biomarkers with high sensitivity and selectivity. This application highlights the versatility of (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid in various scientific domains.
In conclusion, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid (CAS No. 2171235-14-4) is a versatile and important compound with significant applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique chemical structure and properties make it an invaluable tool for researchers working on peptide synthesis, peptidomimetic development, and biosensor technology. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.
2171235-14-4 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)